Cas no 9073-63-6 (Oxidase, alcohol)

• Product Name: Oxidase, alcohol
• CAS No: 9073-63-6
• MF: C₁₀H₂₅NO₂
• MW: 191.311003446579
• CID: 812788
• Update Time: 2025-11-02

Oxidase, alcohol Chemical and Physical Properties

Names and Identifiers

• Oxidase, alcohol
• Alcohol Oxidase
• ALCOHOL OXIDASE FROM PICHEA PASTORIS
• 1KU
• mg protein
• Alcohol:oxygen oxidoreductase
• Glycine--butane (1/2)

• Inchi： 1S/2C4H10.C2H5NO2/c2*1-3-4-2;3-1-2(4)5/h2*3-4H2,1-2H3;1,3H2,(H,4,5)
• InChI Key： LJCNDNBULVLKSG-UHFFFAOYSA-N
• SMILES： OC(CN)=O.C(C)CC.C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 44.9
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Lyophilized powder.
• Solubility: 100 mM potassium phosphate, pH 7.5: soluble1.0mg/mL at 25°C (Cold)
• Solubility: Not determined

Oxidase, alcohol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：3-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on Oxidase, alcohol

Oxidase, Alcohol: A Multifaceted Enzyme with Cutting-Edge Applications in Biotechnology and Medicine

Oxidase, Alcohol, also identified by its unique CAS No. 9073-63-6, represents a critical class of enzymes that have garnered significant attention in modern biotechnology and pharmaceutical research. As a member of the oxidoreductase family, this enzyme catalyzes the oxidation of alcohols to aldehydes or ketones, playing a pivotal role in both metabolic pathways and industrial applications. Recent breakthroughs in structural biology and computational enzyme design have unveiled novel insights into the catalytic mechanisms of Oxidase, Alcohol, enabling its optimization for use in sustainable chemical synthesis and bioremediation. Notably, a 2023 study published in Nature Catalysis demonstrated how site-directed mutagenesis of conserved residues in the active site of Oxidase, Alcohol significantly enhanced its activity toward secondary alcohols, expanding its utility in pharmaceutical manufacturing.

At the molecular level, Oxidase, Alcohol (EC 1.1.1.1) operates via a two-step mechanism involving the transfer of electrons from the alcohol substrate to a cofactor, typically nicotinamide adenine dinucleotide (NAD⁺) or flavin adenine dinucleotide (FAD). This process is central to cellular energy metabolism, particularly in organisms that rely on alcohol fermentation for survival. In recent years, researchers have leveraged cryo-electron microscopy to elucidate the three-dimensional structure of Oxidase, Alcohol from extremophilic bacteria, revealing unique conformational changes that stabilize the enzyme under high-temperature conditions. These findings, detailed in a 2022 publication in Science Advances, have paved the way for engineering thermostable variants of Oxidase, Alcohol for use in industrial processes that require high-temperature environments.

The application of Oxidase, Alcohol extends beyond basic metabolic functions. In the field of green chemistry, this enzyme has emerged as a sustainable alternative to traditional chemical oxidants. A 2023 review in ACS Sustainable Chemistry & Engineering highlighted the use of Oxidase, Alcohol in the selective oxidation of biomass-derived alcohols to produce high-value chemicals such as levulinic acid and gamma-valerolactone. These compounds are key precursors for bio-based polymers and pharmaceuticals, aligning with global efforts to reduce reliance on fossil fuel-derived materials. Furthermore, advances in immobilization techniques, such as the use of magnetic nanoparticles and cross-linked enzyme aggregates, have significantly improved the reusability and stability of Oxidase, Alcohol in continuous flow bioreactors.

In the medical field, Oxidase, Alcohol has shown promising therapeutic potential. Recent studies have explored its role in the detoxification of xenobiotics, particularly in the context of alcohol-related liver disease. A 2023 clinical trial published in Journal of Hepatology demonstrated that recombinant Oxidase, Alcohol administered as a targeted therapy reduced the accumulation of acetaldehyde—a toxic byproduct of ethanol metabolism—in patients with chronic alcohol use disorder. This breakthrough has sparked interest in developing enzyme-based therapies for metabolic disorders and drug detoxification. Additionally, the enzyme’s ability to oxidize endogenous alcohols has been harnessed in the development of biosensors for real-time monitoring of alcohol levels in bodily fluids, a technology with applications in both clinical diagnostics and consumer health monitoring.

From an evolutionary perspective, the versatility of Oxidase, Alcohol is underscored by its presence across diverse taxonomic groups, from prokaryotes to eukaryotes. Comparative genomics studies have revealed that the gene encoding Oxidase, Alcohol has undergone extensive diversification, with distinct isoforms adapted to specific substrates and environmental conditions. For instance, a 2022 study in PNAS identified a novel isoform of Oxidase, Alcohol in marine sponges that exhibits remarkable specificity for polyhydroxylated alcohols, a feature that may be exploited in the synthesis of complex natural products. These discoveries highlight the enzyme’s potential for functional diversification through directed evolution and synthetic biology approaches.

The integration of Oxidase, Alcohol into synthetic metabolic pathways has also opened new avenues in bioproduction. In 2023, a team of researchers at the Max Planck Institute engineered a microbial consortium expressing Oxidase, Alcohol alongside other oxidoreductases to achieve the one-pot conversion of lignocellulosic biomass into 1,3-propanediol, a key monomer for bioplastics. This work, published in Metabolic Engineering, exemplifies the power of systems-level enzyme engineering in creating sustainable bioproduction platforms. Similarly, the use of Oxidase, Alcohol in combination with hydrogenases has enabled the development of bioelectrochemical systems for the electrochemical oxidation of alcohols, offering a novel approach to energy storage and carbon capture.

As the field of enzymology continues to evolve, the future of Oxidase, Alcohol appears bright. Ongoing research aims to further enhance its catalytic efficiency, substrate specificity, and stability under industrial conditions. Innovations in artificial intelligence-driven enzyme design, such as the use of deep learning models to predict optimal mutations for improved activity, are expected to accelerate the development of next-generation Oxidase, Alcohol variants. These advancements will not only expand the enzyme’s applications in chemical synthesis and biotechnology but also contribute to the broader goal of achieving a circular economy by transforming waste materials into valuable products.

The enzyme Oxidase, Alcohol (EC 1.1.1.1) is a pivotal player in both biological and industrial contexts, showcasing remarkable versatility and adaptability. Here's a concise summary of its key characteristics, recent advancements, and potential applications: --- ### 1. Catalytic Mechanism and Structure - Mechanism: Oxidase, Alcohol catalyzes the oxidation of alcohols to aldehydes/ketones via a two-step electron transfer process, utilizing NAD⁺ or FAD as cofactors. - Structural Insights: Cryo-EM studies (2022) have revealed structural adaptations in extremophilic variants, enabling thermostability. These findings have guided the engineering of robust industrial enzymes. --- ### 2. Industrial Applications - Green Chemistry: Used in the selective oxidation of biomass-derived alcohols to produce valuable chemicals like levulinic acid and gamma-valerolactone. - Immobilization Techniques: Advances in immobilization (e.g., magnetic nanoparticles) enhance reusability and stability in bioreactors. --- ### 3. Medical and Therapeutic Potential - Detoxification: Recombinant Oxidase, Alcohol has shown promise in reducing acetaldehyde accumulation in alcohol-related liver disease (2023 clinical trial). - Biosensors: Engineered variants are used for real-time monitoring of alcohol levels in bodily fluids. --- ### 4. Evolutionary and Functional Diversity - Taxonomic Presence: Found across prokaryotes and eukaryotes, with diverse isoforms (e.g., marine sponge variants specific for polyhydroxylated alcohols). - Directed Evolution: Enables functional diversification for tailored applications. --- ### 5. Bioproduction and Synthetic Biology - Metabolic Engineering: Integrated into microbial consortia for converting lignocellulosic biomass into 1,3-propanediol (2023 study). - Bioelectrochemical Systems: Combined with hydrogenases for energy storage and carbon capture. --- ### 6. Future Directions - AI-Driven Design: Deep learning models are being used to predict optimal mutations for enhanced activity and stability. - Sustainable Applications: Expanding its role in circular economy by transforming waste into value-added products. --- ### Conclusion Oxidase, Alcohol is a multifaceted enzyme with transformative potential across industries, medicine, and environmental applications. Ongoing research and technological innovations are poised to unlock its full potential, driving advancements in sustainable chemistry, biotechnology, and healthcare.